Cas no 51493-55-1 (2(3H)-Benzofuranone,3-methylene-)

2(3H)-Benzofuranone,3-methylene- structure
51493-55-1 structure
Product Name:2(3H)-Benzofuranone,3-methylene-
CAS No:51493-55-1
MF:C9H6O2
MW:146.14274263382
CID:383281
PubChem ID:181147
Update Time:2025-04-19

2(3H)-Benzofuranone,3-methylene- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzofuranone,3-methylene-
    • 3-Methylidene-1-benzofuran-2(3H)-one
    • EINECS 278-967-5
    • AKOS004123129
    • 78684-19-2
    • methylenebenzofuranone
    • EINECS 262-673-9
    • DTXSID60965823
    • 3-methylene-1-benzofuran-2(3H)-one
    • NS00123190
    • 61248-47-3
    • SCHEMBL3891530
    • trans-(1)-Hexahydro-3-methylenebenzofuran-2(3H)-one
    • 51493-55-1
    • cis-(1)-Hexahydro-3-methylenebenzofuran-2(3H)-one
    • 3-Methylidene-1-benzofuran-2-one
    • Inchi: 1S/C9H6O2/c1-6-7-4-2-3-5-8(7)11-9(6)10/h2-5H,1H2
    • InChI Key: LKSYKIHTIDDYJY-UHFFFAOYSA-N
    • SMILES: O1C(C(=C)C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 146.03678
  • Monoisotopic Mass: 146.036779430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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